1-(Hydroxymethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 1-(hydroxymethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C7H12O2/c8-5-7(6-9)3-1-2-4-7/h5,9H,1-4,6H2
• InChI Key: TYVMZSWNEDFDKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)C=O

Description

1-(Hydroxymethyl)cyclopentane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclopentane ring substituted with both a hydroxymethyl (-CH₂OH) and a formyl (-CHO) group on the same carbon atom. Its molecular formula is inferred to be C₇H₁₀O₂, with a molar mass of 138.15 g/mol. The compound’s structure combines the reactivity of an aldehyde group with the polarity and hydrogen-bonding capacity of a hydroxymethyl substituent, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and fine chemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(Hydroxymethyl)cyclopentane-1-carbaldehyde can be synthesized through several methods. One common approach involves the hydroxymethylation of cyclopentane-1-carbaldehyde. This reaction typically employs formaldehyde and a base catalyst under controlled conditions to introduce the hydroxymethyl group.

Industrial Production Methods

In an industrial setting, the production of 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced catalysts, and purification techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(Hydroxymethyl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde can be reduced to a primary alcohol.

Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Cyclopentane-1-carboxylic acid.

Reduction: 1-(Hydroxymethyl)cyclopentanol.

Substitution: Various substituted cyclopentane derivatives depending on the nucleophile used.

Scientific Research Applications

1-(Hydroxymethyl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes and alcohols.

Industry: Used in the production of fine chemicals and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde involves its functional groups. The aldehyde group can undergo nucleophilic addition reactions, while the hydroxymethyl group can participate in hydrogen bonding and other interactions. These properties make it a versatile compound in various chemical processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(hydroxymethyl)cyclopentane-1-carbaldehyde with structurally related cyclopentane derivatives, focusing on molecular properties, reactivity, and applications:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Reactivity
1-(Hydroxymethyl)cyclopentane-1-carbaldehyde	C₇H₁₀O₂	-CHO, -CH₂OH (C1)	138.15	High polarity, hydrogen-bonding capability, reactive aldehyde group	Pharmaceutical intermediates, chiral synthesis
1-(Chloromethyl)cyclopentane-1-carbaldehyde	C₇H₁₁ClO	-CHO, -CH₂Cl (C1)	146.61	Electrophilic chloromethyl group; prone to nucleophilic substitution	Alkylation reactions, agrochemical precursors
1-(Trifluoromethyl)cyclopentane-1-carbaldehyde	C₇H₉F₃O	-CHO, -CF₃ (C1)	178.14	Electron-withdrawing CF₃ group; stabilizes aldehyde electrophilicity	Fluorinated drug candidates, materials science
3-Hydroxycyclopentane-1-carbaldehyde	C₆H₁₀O₂	-CHO (C1), -OH (C3)	114.14	Positional isomerism; moderate polarity, intramolecular hydrogen bonding	Asymmetric catalysis, flavor/fragrance synthesis
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	C₇H₁₂O	-CHO (C1), -CH₃ (C3)	112.17	Hydrophobic methyl group; stereochemical specificity	Chiral auxiliaries, terpene derivatives
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	C₁₀H₁₆O₂	-CHO (C1), -CH(CH₂OH)CH₃ (C1), -CH₃ (C3)	168.23	Branched hydroxyalkyl chain; multiple reactive sites	Complex molecule synthesis (e.g., polyketides)

Key Comparative Analysis

Reactivity: The hydroxymethyl group in the target compound enhances solubility in polar solvents (e.g., water, ethanol) compared to hydrophobic analogs like the methyl () or trifluoromethyl () derivatives. The aldehyde group is highly reactive toward nucleophiles (e.g., Grignard reagents, hydrazines). In contrast, chloromethyl () and trifluoromethyl () substituents alter electronic effects, modulating aldehyde reactivity.

Synthesis :

• Analogous compounds (e.g., 1-(naphthalen-2-yl)cyclopentane-1-carbaldehyde) are synthesized via nitrile reduction using NaH/ZnCl₂ (yield: 82%, m.p. 75–76°C) . The target compound may follow similar protocols, substituting nitrile precursors with hydroxymethyl-containing analogs.

Safety and Handling :

• While specific toxicological data for the target compound are unavailable, structurally similar aldehydes (e.g., 2,5-di(cyclopentylidene)cyclopentan-1-one) require precautions to avoid inhalation or skin contact due to uncharacterized hazards .

Stereochemical Considerations: The hydroxymethyl group introduces chirality at C1, enabling enantioselective applications. This contrasts with non-chiral analogs like 3-hydroxycyclopentane-1-carbaldehyde () or planar trifluoromethyl derivatives.

Biological Activity

1-(Hydroxymethyl)cyclopentane-1-carbaldehyde is a compound of interest in medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including research findings, case studies, and data tables.

• Molecular Formula : C6H10O2
• Molecular Weight : 114.15 g/mol
• IUPAC Name : 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde
• Canonical SMILES : C1(CCCCC1)(C=O)C(CO)C=O

Anticancer Properties

Research has demonstrated that hydroxymethylated cyclopentane derivatives exhibit significant anticancer activity. For instance, studies have shown that these compounds can induce apoptosis in various cancer cell lines, including breast cancer (MCF-7), epidermoid carcinoma (A431), and T-cell acute lymphoblastic leukemia (MOLT-4) cells. The mechanism involves the activation of caspase pathways, leading to programmed cell death.

Cell Line	IC50 (μM)	Mechanism of Action
MCF-7	15	Induction of apoptosis via caspase activation
A431	10	Apoptosis induction
MOLT-4	7	Caspase pathway activation

The biological activity of 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde is largely attributed to its ability to interact with specific molecular targets within cells. The aldehyde group facilitates the formation of reactive intermediates that can modify proteins and nucleic acids, potentially disrupting cellular functions.

Study on Antitumor Activity

A notable study investigated the effects of hydroxymethylated cyclopentane derivatives on cancer cell lines. The results indicated that these compounds could significantly inhibit cell proliferation and induce apoptosis. The study utilized flow cytometry to analyze cell cycle progression and apoptosis markers.

Study on Enantiomeric Forms

Research into the enantiomeric forms of 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde revealed that one enantiomer exhibited higher cytotoxicity against cancer cells compared to its counterpart. This suggests that stereochemistry plays a critical role in the biological activity of these compounds.

Synthesis and Applications

The synthesis of 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde can be achieved through various methods, including:

• Reduction of Cyclopentanone Derivatives : Using reducing agents like sodium borohydride.
• Formylation Reactions : Employing Vilsmeier-Haack formylation techniques.

These synthetic routes not only provide access to the target compound but also allow for the exploration of related derivatives with enhanced biological properties.